Cas no 35028-38-7 (N-Cyclohexyl-N-methylcarbamoyl chloride)

• Product Name: N-Cyclohexyl-N-methylcarbamoyl chloride
• CAS No: 35028-38-7
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 2137131
• PubChem ID: 15209947
• Update Time: 2025-10-24

N-Cyclohexyl-N-methylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-N-methylCarbamic chloride
• N-cyclohexyl-N-methylcarbamoyl chloride
• N-methyl-N-cyclohexylaminocarbonyl chloride
• BZWYKPFEWYJQJZ-UHFFFAOYSA-N
• cyclohexyl(methyl)carbamic chloride
• NE31294
• N-methyl-N-cyclohexylcarbamoyl chloride
• N-cyclohexyl-N-methyl carbamoyl chloride
• N-Cyclohexyl-N-methylcarbamoyl chloride

• Inchi： 1S/C8H14ClNO/c1-10(8(9)11)7-5-3-2-4-6-7/h7H,2-6H2,1H3
• InChI Key： BZWYKPFEWYJQJZ-UHFFFAOYSA-N
• SMILES： ClC(N(C)C1CCCCC1)=O

Computed Properties

• Exact Mass: 175.0763918g/mol
• Monoisotopic Mass: 175.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Cyclohexyl-N-methylcarbamoyl chloride

Comprehensive Overview of N-Cyclohexyl-N-methylcarbamoyl chloride (CAS No. 35028-38-7)

N-Cyclohexyl-N-methylcarbamoyl chloride (CAS No. 35028-38-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This carbamoyl chloride derivative is recognized for its role as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a cyclohexyl and methyl group attached to a carbamoyl chloride moiety, grants it unique reactivity in nucleophilic substitution reactions. Researchers often explore its applications in peptide coupling, pesticide formulation, and drug discovery, aligning with current trends in sustainable chemistry and precision agriculture.

The growing demand for high-purity chemical intermediates like N-Cyclohexyl-N-methylcarbamoyl chloride reflects the industry's focus on green synthesis and low-waste processes. Recent studies highlight its potential in catalyzed reactions, where it serves as an efficient acylating agent under mild conditions. This aligns with the sustainability-driven shift in chemical manufacturing, a topic frequently searched in academic and industrial forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity, addressing another common query among quality control professionals.

In the context of structure-activity relationship (SAR) studies, this compound's cyclohexyl ring contributes to lipophilicity adjustments in target molecules—a hot topic in medicinal chemistry optimization. Its stability profile under inert atmospheres makes it a subject of interest for storage optimization discussions in laboratory settings. Furthermore, the compound's compatibility with microwave-assisted synthesis—a trending search term—has been explored to reduce reaction times, resonating with the industry's push for energy-efficient methodologies.

The synthesis of N-Cyclohexyl-N-methylcarbamoyl chloride typically involves the reaction of N-cyclohexyl-N-methylamine with phosgene equivalents, though modern adaptations employ safer alternatives like triphosgene. This addresses the frequently asked question about synthetic safety protocols. Its applications extend to crop protection agents, where its derivatives show efficacy against specific plant pathogens—a niche yet growing area of research given global food security concerns.

From a regulatory standpoint, proper handling of carbamoyl chloride compounds requires adherence to Good Laboratory Practices (GLP), a recurring theme in occupational safety searches. The compound's spectral data (IR, ¹³C NMR) are often requested in research communities for verification purposes, underscoring the importance of transparent analytical documentation in chemical commerce. Recent patent analyses reveal innovative uses in functional material synthesis, particularly in polymer modification—an intersection with the booming materials science field.

Emerging discussions about bioisosteric replacements in drug design have renewed interest in N-Cyclohexyl-N-methylcarbamoyl chloride as a scaffold modifier. Its balanced steric and electronic properties make it valuable for molecular docking studies, a technique dominating computational chemistry searches. Additionally, its role in preparing chiral auxiliaries connects to the pharmaceutical industry's pursuit of enantioselective synthesis—one of the most searched topics in asymmetric catalysis.

Environmental fate studies of related carbamoyl compounds often cite this chemical as a reference point, particularly regarding hydrolysis kinetics—a critical parameter in environmental risk assessment models. The compound's logP value and hydrogen bonding capacity are frequently queried parameters in QSAR modeling databases, reflecting the data-driven approach of modern chemical research. These attributes position CAS 35028-38-7 as a compound of continuing relevance across multiple scientific disciplines.